![molecular formula C9H9NO2 B3115549 4-(hydroxymethyl)-2-methoxyBenzonitrile CAS No. 210037-77-7](/img/structure/B3115549.png)
4-(hydroxymethyl)-2-methoxyBenzonitrile
Overview
Description
Scientific Research Applications
Dye-Sensitized Solar Cells
The study by Prakasam, Sakthi, & Anbarasan (2013) explored the use of 4-methoxybenzonitrile in dye-sensitized solar cells. The research focused on the electronic structures, polarizabilities, and hyperpolarizabilities of this compound, emphasizing its potential in photoinduced electron transfer processes for solar energy applications.
Hydrogen-Bonded Complex Studies
Bocharov et al. (1998) conducted a study on hydrogen-bonded complexes of 4-methoxybenzonitrile, analyzing their formation in solution and their spectral properties in various states. This research, detailed in their publication in the Journal of Molecular Structure, contributes to the understanding of molecular interactions and properties of such complexes (Bocharov, Bureiko, Golubev, & Shajakhmedov, 1998).
Synthesis of Quinazolinones
Fray et al. (2006) described a novel pathway to synthesize substituted 2-amino-4-quinazolinones, starting from 2,6-difluoro-4-methoxybenzonitrile. This synthetic route, as detailed in their publication in Tetrahedron Letters, showcases the versatility of 4-methoxybenzonitrile derivatives in pharmaceutical chemistry (Fray, Mathias, Nichols, Po-Ba, & Snow, 2006).
Tyrosinase Inhibition Study
In 2019, a study by Nihei and Kubo identified 4-methoxybenzonitrile as a novel inhibitor of mushroom tyrosinase. This research is significant for understanding the role of benzonitriles in biological systems, particularly in enzyme inhibition (Nihei & Kubo, 2019).
Electro-synthesis of Aryl Nitriles
Cao et al. (2019) explored the electro-oxidation cyanation of p-methoxybenzyl alcohol to aryl nitriles, demonstrating an efficient synthetic method for the production of aryl nitriles like p-methoxylbenzonitrile. This study is valuable for understanding electrochemical synthetic processes in organic chemistry (Cao, Liu, Chu, Zhao, Zhu, & She, 2019).
Vibrational Spectra and Thermodynamic Functions
Goel and Agarwal (1982) conducted a study on the infrared and Raman spectra of 4-methoxybenzonitriles. This research aids in understanding the vibrational spectra and thermodynamic functions of such compounds, contributing to the field of molecular spectroscopy (Goel & Agarwal, 1982).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(hydroxymethyl)-2-methoxybenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-12-9-4-7(6-11)2-3-8(9)5-10/h2-4,11H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQLZDCIJEZOLRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CO)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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